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Compound of Interest

Compound Name: Enviroxime

Cat. No.: B1683833 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Enviroxime is a benzimidazole derivative that exhibits potent antiviral activity against a broad

spectrum of picornaviruses, including rhinoviruses and enteroviruses.[1][2][3][4] Its mechanism

of action involves the inhibition of viral RNA replication by targeting the non-structural viral

protein 3A.[1][2][3] This document provides detailed protocols for the preparation of

Enviroxime stock solutions for use in cell culture-based assays, along with essential data on

its solubility, stability, and working concentrations.

Physicochemical Properties and Solubility
Enviroxime is a white to off-white solid compound.[1] For cell culture applications, it is crucial

to prepare a sterile, high-concentration stock solution that can be diluted to the desired final

concentration in the culture medium. Dimethyl sulfoxide (DMSO) is the most commonly used

solvent for preparing Enviroxime stock solutions due to its high solubilizing capacity for this

compound.[1][5][6]

Table 1: Enviroxime Properties
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Property Value Reference

Molecular Formula C₁₇H₁₈N₄O₃S [1]

Molecular Weight 358.41 g/mol [1]

Appearance White to off-white solid [1]

Primary Solvent Dimethyl sulfoxide (DMSO) [1][5][6]

Table 2: Solubility of Enviroxime

Solvent Solubility Notes Reference

DMSO
≥ 50 mg/mL (139.51

mM)

Use of newly opened,

anhydrous DMSO is

recommended as it is

hygroscopic and water

content can affect

solubility.

[1]

Preparation of Enviroxime Stock Solution (10 mM in
DMSO)
This protocol describes the preparation of a 10 mM stock solution of Enviroxime in DMSO.

Materials:

Enviroxime powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer
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Sterile filter (0.22 µm) and syringe (optional, for sterilization)

Protocol:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination of the stock solution.

Weighing Enviroxime: Accurately weigh the required amount of Enviroxime powder. To

prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (mg) = 10 mM × 0.001 L × 358.41 g/mol = 3.5841 mg

Dissolving in DMSO:

Transfer the weighed Enviroxime powder into a sterile tube.

Add the calculated volume of anhydrous DMSO (in this case, 1 mL) to the tube.

Vortex the solution thoroughly until the Enviroxime is completely dissolved. Gentle

warming in a 37°C water bath can aid dissolution if precipitation is observed.[7]

Sterilization (Optional but Recommended):

If the stock solution needs to be sterile for direct addition to cell cultures, it can be filter-

sterilized using a 0.22 µm syringe filter compatible with DMSO.[7][8]

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots to avoid repeated freeze-thaw

cycles.

Store the aliquots under the recommended conditions.

Storage and Stability of Stock Solutions
Proper storage of Enviroxime stock solutions is critical to maintain its potency and stability.
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Table 3: Storage Conditions and Stability of Enviroxime Stock Solutions

Storage
Temperature

Duration Notes Reference

-20°C Up to 1 month

Store in tightly sealed

vials to protect from

moisture.

[1]

-80°C Up to 6 months

Preferred for long-

term storage. Protect

from moisture.

[1]

4°C
Not recommended for

stock solutions

One study noted

storage of a 500 µg/ml

stock at 4°C, but long-

term stability at this

temperature is not

well-documented.

[5][6]

Working Concentrations and Cell Culture
Applications
The optimal working concentration of Enviroxime can vary depending on the cell line, virus

strain, and the specific experimental setup. It is recommended to perform a dose-response

experiment to determine the effective concentration for your system.

Table 4: Reported Working Concentrations of Enviroxime in Cell Culture
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Cell Line(s) Virus(es)
Effective
Concentration
(MIC)

Cytotoxicity Reference

L20B, RD Poliovirus 0.06 µg/mL

Relatively non-

toxic at ≤ 32

µg/mL

[5][6]

HeLa, WISH Rubella virus 0.125 µg/mL

Morphological

changes or cell

death at 16

µg/mL in HeLa,

WISH, and RD

cells.

[5][6]

Protocol for Preparing Working Solutions:

Thaw Stock Solution: Thaw an aliquot of the frozen Enviroxime stock solution at room

temperature.

Dilution: Serially dilute the stock solution in sterile cell culture medium to achieve the desired

final concentrations. It is important to add the diluted Enviroxime to the culture medium and

mix well before applying it to the cells.

Note on Solvent Effects: The final concentration of DMSO in the cell culture medium

should be kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.[7][9] A solvent

control (medium with the same concentration of DMSO) should be included in all

experiments.

Application to Cells: Replace the existing medium in the cell culture plates with the medium

containing the desired concentration of Enviroxime.

Experimental Workflow and Signaling Pathway
Diagrams
Experimental Workflow for Enviroxime Stock Preparation
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Caption: Workflow for preparing Enviroxime stock and working solutions.
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Proposed Signaling Pathway of Enviroxime Action
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Caption: Enviroxime inhibits viral replication by targeting the 3A protein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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